23-Keto Nemadectin (Desmethoxyamino Moxidectin)
23-Keto Nemadectin (Desmethoxyamino Moxidectin)
Brand Name:
Vulcanchem
CAS No.:
112124-81-9
VCID:
VC0109443
InChI:
InChI=1S/C36H50O8/c1-20(2)13-24(6)32-25(7)30(37)18-35(44-32)17-28-16-27(43-35)12-11-22(4)14-21(3)9-8-10-26-19-41-33-31(38)23(5)15-29(34(39)42-28)36(26,33)40/h8-11,13,15,20-21,25,27-29,31-33,38,40H,12,14,16-19H2,1-7H3/b9-8+,22-11+,24-13+,26-10+/t21-,25-,27+,28-,29-,31+,32+,33+,35-,36+/m0/s1
SMILES:
CC1CC(=CCC2CC(CC3(O2)CC(=O)C(C(O3)C(=CC(C)C)C)C)OC(=O)C4C=C(C(C5C4(C(=CC=C1)CO5)O)O)C)C
Molecular Formula:
C₃₆H₅₀O₈
Molecular Weight:
610.8 g/mol
23-Keto Nemadectin (Desmethoxyamino Moxidectin)
CAS No.: 112124-81-9
Reference Standards
VCID: VC0109443
Molecular Formula: C₃₆H₅₀O₈
Molecular Weight: 610.8 g/mol
CAS No. | 112124-81-9 |
---|---|
Product Name | 23-Keto Nemadectin (Desmethoxyamino Moxidectin) |
Molecular Formula | C₃₆H₅₀O₈ |
Molecular Weight | 610.8 g/mol |
IUPAC Name | (1R,4S,5'R,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-21,24-dihydroxy-5',11,13,22-tetramethyl-6'-[(E)-4-methylpent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2,4'-dione |
Standard InChI | InChI=1S/C36H50O8/c1-20(2)13-24(6)32-25(7)30(37)18-35(44-32)17-28-16-27(43-35)12-11-22(4)14-21(3)9-8-10-26-19-41-33-31(38)23(5)15-29(34(39)42-28)36(26,33)40/h8-11,13,15,20-21,25,27-29,31-33,38,40H,12,14,16-19H2,1-7H3/b9-8+,22-11+,24-13+,26-10+/t21-,25-,27+,28-,29-,31+,32+,33+,35-,36+/m0/s1 |
Standard InChIKey | VPWHZFYSDDOYRR-BVWZAJDSSA-N |
Isomeric SMILES | C[C@@H]\1C/C(=C/C[C@@H]2C[C@@H](C[C@@]3(O2)CC(=O)[C@@H]([C@H](O3)/C(=C/C(C)C)/C)C)OC(=O)[C@@H]4C=C([C@H]([C@@H]5[C@]4(/C(=C/C=C1)/CO5)O)O)C)/C |
SMILES | CC1CC(=CCC2CC(CC3(O2)CC(=O)C(C(O3)C(=CC(C)C)C)C)OC(=O)C4C=C(C(C5C4(C(=CC=C1)CO5)O)O)C)C |
Canonical SMILES | CC1CC(=CCC2CC(CC3(O2)CC(=O)C(C(O3)C(=CC(C)C)C)C)OC(=O)C4C=C(C(C5C4(C(=CC=C1)CO5)O)O)C)C |
Synonyms | (6R,25S)-5-O-Demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-oxomilbemycin B; [6R,25S(E)]-5-O-Demethyl-28-deoxy-25-(1,3-dimethyl-1-butenyl)-6,28-epoxy-23-oxo-milbemycin B; Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodio |
PubChem Compound | 14012057 |
Last Modified | Nov 11 2021 |
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